Bis(hydrogen diphenylmethylphosphonato)magnesium

• CAS RN: 113688-64-5
• Molecular Formula: C26H40MgO14P2
• Molecular Weight: 662.8 g/mol
• IUPAC Name: magnesium;benzhydryl(hydroxy)phosphinate;octahydrate
• InChI: InChI=1S/2C13H13O3P.Mg.8H2O/c2*14-17(15,16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;;;;;;;;;/h2*1-10,13H,(H2,14,15,16);;8*1H2/q;;+2;;;;;;;;/p-2
• InChI Key: ZBXJQYRKNDRALC-UHFFFAOYSA-L
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)P(=O)(O)[O-].C1=CC=C(C=C1)C(C2=CC=CC=C2)P(=O)(O)[O-].O.O.O.O.O.O.O.O.[Mg+2]
• synonyms: BHDMPMg; bis(hydrogen diphenylmethylphosphonato)magnesium

Description

Bis(hydrogen diphenylmethylphosphonato)magnesium (Mg(hdpm)2) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 604.9 g/mol. Mg(hdpm)2 is a complex compound that contains a magnesium ion coordinated to two hydrogen diphenylmethylphosphonate ligands.

Mechanism Of Action

The mechanism of action of Mg(hdpm)2 is not fully understood, but it is believed to involve the coordination of the magnesium ion to various biomolecules, leading to changes in their structure and function.

Biochemical And Physiological Effects

Mg(hdpm)2 has been shown to have a variety of biochemical and physiological effects, including the inhibition of tumor cell growth, the induction of cell death, and the modulation of inflammatory pathways. It has also been shown to have antioxidant and neuroprotective properties.

Advantages And Limitations For Lab Experiments

One advantage of using Mg(hdpm)2 in lab experiments is its high stability, which allows for accurate and reproducible results. However, one limitation is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for the use of Mg(hdpm)2 in scientific research. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is its potential use in the development of new catalysts for organic synthesis. Additionally, further research is needed to fully understand the mechanism of action of Mg(hdpm)2 and its effects on various biomolecules.

Synthesis Methods

The synthesis of Mg(hdpm)2 involves the reaction of magnesium chloride with diphenylmethylphosphonic acid in the presence of a base such as sodium hydroxide. The resulting product is a white crystalline powder that can be purified by recrystallization.

Scientific Research Applications

Mg(hdpm)2 has been used in various scientific research applications, including as a catalyst in organic synthesis, as a precursor for the synthesis of magnesium oxide nanoparticles, and as a potential therapeutic agent for the treatment of cancer.